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Compound of Interest

Compound Name: H-DL-Val-OMe.HCI

Cat. No.: B104609

An In-depth Technical Guide to the Safety and Handling of DL-Valine Methyl Ester
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-valine methyl ester
hydrochloride, a key reagent in pharmaceutical and biochemical research. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Physicochemical and Toxicological Data

Quantitative data for DL-valine methyl ester hydrochloride is summarized below. It is important
to note that the toxicological properties of this compound have not been fully investigated.[1][2]

Table 1: Physicochemical Properties
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Property Value Source(s)

Chemical Formula CeH13NO2-HCI [3114]

Molecular Weight 167.63 g/mol 516171
White to off-white crystalline ]

Appearance ] Multiple
powder or solid.[3][4][7][8]

Melting Point 112 -114°C [8]

Solubility Soluble in water.[3][9] [3][6]19]
Odorless or no information

Odor _ [31[8][10]
available.[3][8][10]

Table 2: Stability and Reactivity

Parameter Information Source(s)
Stable under normal and

Chemical Stability recommended storage [1]
conditions.[1]
Heat, sources of ignition, dust

Conditions to Avoid generation, and incompatible [1][11]
materials.[1][11]

Incompatible Materials Strong oxidizing agents.[1][12] [1][12]
Oxides of carbon (CO, COz2),

- nitrogen oxides (NOx), and

Hazardous Decomposition )

hydrogen chloride gas upon [1][11][12][13]

Products

thermal decomposition.[1][11]
[12][13]

Hazard Identification and Personal Protection

While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

caution is advised as the toxicological properties are not fully known.[8] Potential hazards
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include irritation to the eyes, skin, and respiratory tract.[1][2]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

] Safety glasses or chemical
Eye Protection [1]
safety goggles.

Hand Protection Appropriate protective gloves. [1]

) ] Lab coat and long-sleeved
Skin and Body Protection ) [3][11]
clothing.

A dust respirator (e.g., N95)
Respiratory Protection should be used if dust is [11][14]
generated.

Experimental Protocols

Detailed methodologies for the safe handling and use of DL-valine methyl ester hydrochloride
are outlined below.

General Handling Protocol

This protocol describes the standard procedure for handling DL-valine methyl ester
hydrochloride in a laboratory setting.
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Pre-Handling Steps Handling Procedure Post-Handling Storage Cleanup and Disposal Final Step

‘Weigh the required amount
Consult Safety Data Sheet (SDS) ‘ . f e oot
. Don appropriate Personal S .
Handling Protective Equipment (PPE) Minimize dust generation
Storage Avoid contact with skin and eyes

Cleanup & Waste Disposal Keep away from Incomp atible
materials (strong oxidizers)

Preparation Keep container tightly closed Document experiment details

’ Clean work area thoroughly ‘

Store in a cool, dry,
well-ventilated area

Dispose of waste in accordance with
local, state, and federal regulations

Ensure engineering controls
(fume hood/ventilation) are active
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Spill Detected

N

if necessary

Evacuate immediate area

Cleanup Procedure

Sweep or vacuum up solid material

Ensure appropriate PPE is worn

l

Ensure adequate ventilation

l

Contain the spill

:

Clean up spill

:

Dispose of waste

:

Report the incident

Avoid generating dust

Place in a suitable, labeled
container for disposal
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Exposure Occurs

Routés of Exposure

Inhalation | Skin Contact Eye Contact Ingestion
/ First Aid Actions \

Rinse immediately with plenty of water Clean mouth with water and drink
for at least 15 minutes. plenty of water afterwards.

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.

Seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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